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Compound of Interest

Compound Name: 3-Butylcyclohexanone

Cat. No.: B8771617 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and

synthetic protocols for 3-Butylcyclohexanone, a saturated ketone of interest in organic

chemistry. This document is intended for researchers, scientists, and professionals in drug

development and chemical synthesis.

Core Molecular Structure
3-Butylcyclohexanone is a derivative of cyclohexanone with a butyl group substituted at the

third carbon atom. Its chemical formula is C10H18O.[1][2][3] The structural isomers, 3-tert-

butylcyclohexanone and 4-tert-butylcyclohexanone, are also recognized and share the same

molecular formula and weight.[4][5][6]

The molecular structure of 3-Butylcyclohexanone is characterized by a six-membered ring,

with a carbonyl functional group and a butyl substituent. The presence of a chiral center at the

C-3 position means that 3-Butylcyclohexanone can exist as a racemic mixture of two

enantiomers.

A logical representation of the key molecular identifiers is presented below.
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Molecular Identifiers

Chemical Formula
C10H18O

Molecular Weight
154.25 g/mol

IUPAC Name
3-butylcyclohexan-1-one

SMILES
CCCCC1CCCC(=O)C1

InChIKey
ORIINXCHZXECLA-UHFFFAOYSA-N

Synthesis of 3-Butylcyclohexanone

Start:
2-cyclohexen-1-one

n-butylmagnesium chloride

Reagent Preparation:
CuBr·SMe2 in THF at -78°C

Simultaneous Addition:
Reactants added to catalyst

Reaction:
Stirring at -78°C

Quenching:
Addition of aq. NH4Cl

Work-up:
Extraction and Purification

Product:
3-Butylcyclohexanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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